2-Chloro-4-(piperidin-4-ylamino)-benzonitrile

• Molecular Formula: C12H14ClN3
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 2-chloro-4-(piperidin-4-ylamino)benzonitrile
• InChI: InChI=1S/C12H14ClN3/c13-12-7-11(2-1-9(12)8-14)16-10-3-5-15-6-4-10/h1-2,7,10,15-16H,3-6H2
• InChI Key: SPACCURYJCGJSY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC2=CC(=C(C=C2)C#N)Cl

Description

2-Chloro-4-(piperidin-4-ylamino)-benzonitrile is a useful research compound. Its molecular formula is C12H14ClN3 and its molecular weight is 235.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-(3-Chloro-4-cyano-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester (290 mg; 0.87 mmol, prepared according to Example 103) is dissolved in dichloromethane (1.3 mL) and trifluoroacetic acid (0.7 mL) is added under stiffing. After 60 minutes, the reaction mixture is concentrated under reduced pressure and the residue obtained is co-evaporated with dichloromethane (2×5 mL). The product is then diluted in dioxane (1 mL) and a 4N solution of hydrochloric acid in dioxane (2 mL) is added. The precipitate formed is filtered and dried under high vacuum at 40° C. to afford the desired product as hydrochloride (210 mg; 0.77 mmol).